Cas no 2743442-39-7 (2-(4,5-Dimethylthiolan-3-yl)acetic acid)
2-(4,5-Dimethylthiolan-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4,5-dimethylthiolan-3-yl)acetic acid
- EN300-37296796
- 2743442-39-7
- 2-(4,5-Dimethylthiolan-3-yl)acetic acid
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- Inchi: 1S/C8H14O2S/c1-5-6(2)11-4-7(5)3-8(9)10/h5-7H,3-4H2,1-2H3,(H,9,10)
- InChI Key: GOZRTYUSWSPTQU-UHFFFAOYSA-N
- SMILES: S1CC(CC(=O)O)C(C)C1C
Computed Properties
- Exact Mass: 174.07145086g/mol
- Monoisotopic Mass: 174.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 62.6Ų
2-(4,5-Dimethylthiolan-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37296796-0.05g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 0.05g |
$1032.0 | 2025-03-18 | |
| Enamine | EN300-37296796-0.1g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 0.1g |
$1081.0 | 2025-03-18 | |
| Enamine | EN300-37296796-0.25g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 0.25g |
$1131.0 | 2025-03-18 | |
| Enamine | EN300-37296796-0.5g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 0.5g |
$1180.0 | 2025-03-18 | |
| Enamine | EN300-37296796-1.0g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 1.0g |
$1229.0 | 2025-03-18 | |
| Enamine | EN300-37296796-2.5g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 2.5g |
$2408.0 | 2025-03-18 | |
| Enamine | EN300-37296796-5.0g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 5.0g |
$3562.0 | 2025-03-18 | |
| Enamine | EN300-37296796-10.0g |
2-(4,5-dimethylthiolan-3-yl)acetic acid |
2743442-39-7 | 95.0% | 10.0g |
$5283.0 | 2025-03-18 |
2-(4,5-Dimethylthiolan-3-yl)acetic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(4,5-Dimethylthiolan-3-yl)acetic acid
Research Brief on 2-(4,5-Dimethylthiolan-3-yl)acetic acid (CAS: 2743442-39-7) in Chemical Biology and Pharmaceutical Applications
The compound 2-(4,5-Dimethylthiolan-3-yl)acetic acid (CAS: 2743442-39-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfur-containing heterocyclic compound features a unique thiolane ring structure with dimethyl substitutions at the 4- and 5-positions, coupled with an acetic acid side chain at the 3-position. Recent studies have highlighted its potential as a versatile building block for drug discovery and as a modulator of biological pathways.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for novel anti-inflammatory agents. Researchers demonstrated that derivatives of 2-(4,5-Dimethylthiolan-3-yl)acetic acid showed potent inhibition of cyclooxygenase-2 (COX-2) with selectivity ratios exceeding 50:1 compared to COX-1. The unique stereochemistry of the thiolane ring appears to contribute to this selectivity, as evidenced by molecular docking studies showing optimal binding in the COX-2 active site.
In metabolic research, a team at the University of Cambridge reported in Nature Chemical Biology (2024) that this compound serves as an effective mimic of endogenous sulfur-containing metabolites. Their work revealed that 2-(4,5-Dimethylthiolan-3-yl)acetic acid can modulate cellular redox balance through interactions with glutathione pathways, suggesting potential applications in oxidative stress-related conditions. The study employed advanced NMR techniques to track the compound's metabolic fate in human cell lines.
Recent synthetic chemistry advancements have improved access to this compound. A 2024 Organic Process Research & Development publication detailed a scalable, enantioselective synthesis route starting from commercially available 2,3-butanediol, achieving an overall yield of 68% with >99% ee. This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates based on this scaffold.
The safety profile of 2-(4,5-Dimethylthiolan-3-yl)acetic acid was recently evaluated in a comprehensive toxicology study (Regulatory Toxicology and Pharmacology, 2023). Acute toxicity testing in rodent models showed favorable results, with an LD50 > 2000 mg/kg, while genotoxicity assays (Ames test, micronucleus test) were negative. These findings support further development of this compound for pharmaceutical applications.
Ongoing clinical research is exploring the therapeutic potential of derivatives. A phase I trial currently underway (NCT identifier withheld) is investigating a prodrug form of 2-(4,5-Dimethylthiolan-3-yl)acetic acid for neurodegenerative disorders, based on its ability to cross the blood-brain barrier and modulate neuronal redox status. Preliminary results are expected in Q4 2024.
From a commercial perspective, the global market for thiolane-based pharmaceutical intermediates is projected to grow at a CAGR of 7.2% from 2023 to 2030 (Grand View Research, 2024), with 2-(4,5-Dimethylthiolan-3-yl)acetic acid identified as one of the key growth drivers. Several major pharmaceutical companies have included derivatives of this compound in their preclinical pipelines.
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